Cas no 31821-69-9 (4-amino-5-butyl-4H-1,2,4-triazole-3-thiol)

4-Amino-5-butyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with an amino group at the 4-position, a butyl group at the 5-position, and a thiol group at the 3-position. This structure imparts unique reactivity, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of both amino and thiol functionalities allows for further derivatization, enabling the formation of thioethers, metal complexes, or heterocyclic scaffolds. Its butyl chain enhances lipophilicity, potentially improving bioavailability in drug design. The compound is particularly valuable in medicinal chemistry for developing biologically active molecules, including antimicrobial or antitumor agents, due to its triazole-thiol pharmacophore.

4-amino-5-butyl-4H-1,2,4-triazole-3-thiol structure

31821-69-9 structure

Product Name:4-amino-5-butyl-4H-1,2,4-triazole-3-thiol

CAS No:31821-69-9

MF:C₆H₁₂N₄S

MW:172.251278877258

MDL:MFCD02252170

CID:321447

PubChem ID:1560907

Update Time:2025-05-27

4-amino-5-butyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 4-amino-5-butyl-2H-1,2,4-triazole-3-thione
- 4-AMINO-5-BUTYL-4H-[1,2,4]TRIAZOLE-3-THIOL
- 4-Amino-5-butyl-4H-1,2,4-triazole-3-thiol
- 4H-1,2,4-triazole-3-thiol, 4-amino-5-butyl-
- 31821-69-9
- MFCD02252170
- Z56824370
- SCHEMBL10012951
- EN300-03099
- DTXSID40364411
- AKOS000115773
- CS-0219114
- 4-amino-3-butyl-1,2,4-triazole-5-thione
- 2-PROPYLNONANOICACID
- 4-amino-3-butyl-5-mercapto-1,2,4-triazole
- 4-amino-3-butyl-1H-1,2,4-triazole-5-thione
- AKOS028111753
- 4-Amino-5-butyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 3H-1,2,4-Triazole-3-thione, 4-amino-5-butyl-2,4-dihydro-
- 4-amino-5-butyl-4H-1,2,4-triazole-3-thiol
- MDL： MFCD02252170
- Inchi： 1S/C6H12N4S/c1-2-3-4-5-8-9-6(11)10(5)7/h2-4,7H2,1H3,(H,9,11)
- InChI Key： TVBCCWGVCZSXFD-UHFFFAOYSA-N
- SMILES： S=C1NN=C(CCCC)N1N

Computed Properties

Exact Mass: 172.07846
Monoisotopic Mass: 172.078
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 85.7Å²

Experimental Properties

Density: 1.37
Boiling Point: 249.1°Cat760mmHg
Flash Point: 104.4°C
Refractive Index: 1.668
PSA: 53.65

4-amino-5-butyl-4H-1,2,4-triazole-3-thiol Pricemore >>

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TRC	A595698-50mg	4-amino-5-butyl-4H-1,2,4-triazole-3-thiol	31821-69-9		50mg	$ 50.00	2022-06-08
TRC	A595698-100mg	4-amino-5-butyl-4H-1,2,4-triazole-3-thiol	31821-69-9		100mg	$ 70.00	2022-06-08
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abcr	AB371602-1 g	4-Amino-5-butyl-4H-1,2,4-triazole-3-thiol	31821-69-9		1g	€251.50	2022-03-02
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